4-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

Specification

• Molecular Formula: C19H27N3O3
• Molecular Weight: 345.4 g/mol
• IUPAC Name: benzyl 4-[[(2-aminoacetyl)-cyclopropylamino]methyl]piperidine-1-carboxylate
• Standard InChI: InChI=1S/C19H27N3O3/c20-12-18(23)22(17-6-7-17)13-15-8-10-21(11-9-15)19(24)25-14-16-4-2-1-3-5-16/h1-5,15,17H,6-14,20H2
• Standard InChI Key: NCIGNJFZICRRNR-UHFFFAOYSA-N
• SMILES: C1CC1N(CC2CCN(CC2)C(=O)OCC3=CC=CC=C3)C(=O)CN
• Canonical SMILES: C1CC1N(CC2CCN(CC2)C(=O)OCC3=CC=CC=C3)C(=O)CN

Introduction

4-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is a complex organic compound that has garnered significant attention in medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the category of amino acid derivatives and is specifically classified as a benzyl ester of a piperidine carboxylic acid. Its molecular formula is C19H27N3O3, with a molecular weight of approximately 345.4 g/mol.

Structural Features

The compound features a central piperidine ring substituted with a cyclopropyl group and an acetylamino group, alongside a benzyl ester moiety. The presence of these functional groups suggests potential interactions with specific biological targets, which could influence its pharmacological properties.

Synthesis

The synthesis of 4-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester involves several steps that require careful control of reaction conditions, including temperature, solvents, and reaction times to optimize yield and purity. While specific synthetic routes are not detailed in available literature, general methods for similar compounds often involve the use of protecting groups and selective deprotection steps to achieve the desired structure.

Comparison with Similar Compounds

Similar compounds, such as 2-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester, share structural similarities but differ in their ester moieties. The tert-butyl ester version has a molecular formula of C16H29N3O3 and a molecular weight of 311.42 g/mol, highlighting differences in solubility and potential biological activity due to the ester group variation.

Table: Comparison of Similar Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Unique Features
4-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	C19H27N3O3	345.4	Benzyl ester, cyclopropyl group
2-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	C16H29N3O3	311.42	Tert-butyl ester, cyclopropyl group
(S)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	C15H27N3O3	-	One less carbon in the piperidine ring